1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline

• IUPAC Name: 2,3-dihydroindol-1-yl-[1-(4-fluorobenzoyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C21H21FN2O2/c22-18-9-7-16(8-10-18)20(25)23-12-3-5-17(14-23)21(26)24-13-11-15-4-1-2-6-19(15)24/h1-2,4,6-10,17H,3,5,11-14H2
• InChI Key: VSHQCAUACNGSRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C21H21FN2O2
• Molecular Weight: 352.4 g/mol

Description

1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is a member of the indoline family and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline is not fully understood. However, it has been found to interact with the dopamine transporter, leading to an increase in dopamine release. This compound has also been found to have an affinity for the sigma-1 receptor, which is involved in a range of physiological processes.
Biochemical and Physiological Effects
1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline has been found to have a range of biochemical and physiological effects. This compound has been shown to increase dopamine release, which can lead to increased motivation and reward-seeking behavior. It has also been found to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline in lab experiments is its ability to increase dopamine release. This makes it a valuable tool for studying the role of dopamine in various physiological processes. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline. One potential area of research is the development of this compound as a treatment for anxiety and depression. Another area of research is the study of the role of this compound in the development of addiction and reward-seeking behavior. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

1-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}indoline has been extensively studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.